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Compound of Interest

Compound Name: Hexafluoroacetone imine

CAS No.: 1645-75-6

Cat. No.: B167796

Get Quote

Hexafluoroacetone Imine: A Technical Guide
CAS Number: 1645-75-6

Chemical Structure: (CF₃)₂C=NH

This technical guide provides an in-depth overview of hexafluoroacetone imine, a valuable

reagent in organic synthesis, particularly for the preparation of fluorinated compounds relevant

to pharmaceutical and materials science research. This document is intended for researchers,

scientists, and drug development professionals.

Physicochemical Properties
Hexafluoroacetone imine is a colorless liquid with a strong odor.[1] Its key physical and

chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₃HF₆N [1]

Molecular Weight 165.04 g/mol [1]

Melting Point -47 °C [1]

Boiling Point 16 °C

Density 1.56 g/cm³ [1]

Vapor Pressure 492 mmHg at 25 °C [1]

Refractive Index 1.28 [1]

Synthesis
A common and convenient method for the synthesis of hexafluoroacetone imine is the

reaction of hexafluoroacetone with ammonia, followed by dehydration. The detailed

experimental protocol below is adapted from Organic Syntheses.

Experimental Protocol: Synthesis of Hexafluoroacetone
Imine
Materials:

Pyridine (dried over potassium hydroxide pellets)

Hexafluoroacetone

Liquid ammonia

Phosphorus oxychloride

Procedure:

Reaction Setup: A 3-liter, four-necked, round-bottomed flask is equipped with a thermometer,

a dry ice-cooled reflux condenser, and a gas-inlet tube. The apparatus is thoroughly dried

and maintained under a nitrogen atmosphere.
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Initial Reaction: 1.2 liters of dried pyridine is added to the flask and cooled to -40 °C. 462 g

(2.78 moles) of hexafluoroacetone is then introduced through the gas-inlet tube over 30

minutes, ensuring the temperature of the pyridine solution remains below -20 °C.

Ammonia Addition: 47.6 g (2.80 moles) of liquid ammonia is distilled into the pyridine solution

over a period of 1 hour. The reaction temperature is maintained between -25 °C and -30 °C

during this addition.

Dehydration: The reaction mixture is then heated to 40 °C. 394 g (2.57 moles) of phosphorus

oxychloride is added dropwise at a rate that maintains a gentle reflux.

Product Collection: The hexafluoroacetone imine product, which has a boiling point of 16

°C, is collected in a cold trap cooled to -30 °C.

Synthesis Workflow

Hexafluoroacetone
Ammonia
Pyridine

Reaction Flask (-40°C)1. Addition of Reactants Add POCl₃
Heat to 40°C

2. Formation of Hemiaminal Cold Trap (-30°C)3. Dehydration and Distillation Hexafluoroacetone Imine4. Product Isolation

Click to download full resolution via product page

Synthesis of Hexafluoroacetone Imine.

Spectroscopic Data
Detailed experimental spectroscopic data for hexafluoroacetone imine is not widely available

in the public domain. A rotational spectroscopic study has been conducted, providing precise

structural information.[2] For identification purposes, researchers should rely on standard

analytical techniques and compare with the expected structural features.

Applications in Research and Development
Hexafluoroacetone imine is a versatile building block in organic synthesis, particularly for the

introduction of the hexafluoroisopropylidene moiety. Its reactivity is centered around the imine

functional group, which can undergo a variety of transformations.
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One notable application is its use as a protecting and activating group in the synthesis of α-

amino, α-hydroxy, and α-mercapto acids. This has implications for peptide and depsipeptide

modification, which are crucial areas in drug development. The hexafluoroacetone group can

be readily introduced and subsequently removed under specific conditions, making it a useful

tool for complex molecule synthesis.

Safety Information
Hexafluoroacetone imine is a toxic and reactive substance that should be handled with

appropriate safety precautions in a well-ventilated fume hood. It is toxic if swallowed, in contact

with skin, or if inhaled. It can cause skin irritation and serious eye damage.[2] It may also cause

respiratory irritation.[2] It is important to consult the Safety Data Sheet (SDS) before handling

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rsc.org [rsc.org]

2. A Pure Rotational Spectroscopic Study of Two Nearly-Equivalent Structures of
Hexafluoroacetone Imine, (CF3)2C=NH [mdpi.com]

To cite this document: BenchChem. [hexafluoroacetone imine CAS number and structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167796/docs#hexafluoroacetone-imine-cas-number-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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